Cas no 58379-48-9 (2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-)
58379-48-9 structure
Product Name:2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
CAS No:58379-48-9
MF:C8H9NOS
MW:167.228160619736
CID:342282
PubChem ID:53843760
Update Time:2025-04-19
2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
- 3-hydroxy-1-prop-1-enylpyridine-2-thione
- 3-Hydroxy-1-(prop-1-en-1-yl)pyridine-2(1H)-thione
- SCHEMBL11352789
- DTXSID30707070
- 58379-48-9
-
- Inchi: 1S/C8H9NOS/c1-2-5-9-6-3-4-7(10)8(9)11/h2-6,10H,1H3
- InChI Key: GKXUWXVWDZPPRQ-UHFFFAOYSA-N
- SMILES: S=C1C(=CC=CN1C=CC)O
Computed Properties
- Exact Mass: 167.04057
- Monoisotopic Mass: 167.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- PSA: 23.47
2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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